Cas no 67599-31-9 (3-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane;oxepan-2-one)

• Product Name: 3-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane;oxepan-2-one
• CAS No: 67599-31-9
• MF: C₃₁H₅₄N₄O₄
• MW: 546.784868717194
• CID: 966376
• Update Time: 2023-08-02

3-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane;oxepan-2-one Chemical and Physical Properties

Names and Identifiers

• Methylenedi-4,1-cyclohexyleneisocyanate, 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2-oxepanone polymer
• 3-(aminomethyl)-3,5,5-trimethylcyclohexan-1-amine,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane,oxepan-2-one
• 2-Oxepanone, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine and 1,1'-methylenebis(4-isocyanatocyclohexane)
• 3-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyc
• 3-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-amine;1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane;oxepan-2-one

• Inchi： 1S/C15H22N2O2.C10H22N2.C6H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;1-9(2)4-8(12)5-10(3,6-9)7-11;7-6-4-2-1-3-5-8-6/h12-15H,1-9H2;8H,4-7,11-12H2,1-3H3;1-5H2
• InChI Key： JXOUEHYHBZRCQK-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC1)CC1CCC(CC1)N=C=O.O1C(CCCCC1)=O.NC1CC(C)(C)CC(C)(CN)C1

Computed Properties

• Exact Mass: 546.414506
• Monoisotopic Mass: 546.414506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Experimental Properties

• Boiling Point: 363.4°Cat760mmHg
• Flash Point: 149.8°C